1-((5-chlorothiophen-2-yl)sulfonyl)-4-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)piperidine

• IUPAC Name: 1-(5-chlorothiophen-2-yl)sulfonyl-4-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]piperidine
• InChI: InChI=1S/C12H15ClN4O4S3/c1-16-8-14-15-12(16)23(18,19)9-4-6-17(7-5-9)24(20,21)11-3-2-10(13)22-11/h2-3,8-9H,4-7H2,1H3
• InChI Key: AMEBQWCWYHNBIF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1S(=O)(=O)C2CCN(CC2)S(=O)(=O)C3=CC=C(S3)Cl
• Molecular Formula: C12H15ClN4O4S3
• Molecular Weight: 410.9 g/mol

Description

1-((5-chlorothiophen-2-yl)sulfonyl)-4-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)piperidine is a useful research compound. Its molecular formula is C12H15ClN4O4S3 and its molecular weight is 410.91. The purity is usually 95%.
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Scientific Research Applications

Chemical Inhibitors of Cytochrome P450 Isoforms

This study explores potent and selective chemical inhibitors, including sulfonyl compounds, in human liver microsomal incubations to assess drug-drug interactions potential. Such inhibitors are crucial for determining the involvement of specific Cytochrome P450 (CYP) isoforms in drug metabolism, highlighting the compound's relevance in pharmacokinetics and drug development processes (Khojasteh et al., 2011).

DNA Minor Groove Binder Hoechst 33258 and its Analogues

Hoechst 33258 and its analogues, including sulfonyl-based compounds, demonstrate strong binding to the DNA minor groove, indicating their potential in drug design and development for targeting specific DNA sequences. This review underscores the importance of sulfonyl compounds in understanding DNA-binding mechanisms and developing novel therapeutic agents (Issar & Kakkar, 2013).

Nucleophilic Aromatic Substitution of the Nitro-group

This research provides insights into the chemical reactivity of sulfonyl compounds in nucleophilic aromatic substitution reactions. Understanding such reactions is fundamental for synthesizing various pharmaceuticals and highlights the compound's significance in organic chemistry and drug synthesis (Pietra & Vitali, 1972).

Thiophene Analogues of Carcinogens

The study on thiophene analogues, including sulfonyl-based compounds, explores their potential carcinogenicity and applications in cancer research. This research is crucial for the development of novel anticancer drugs and understanding the molecular basis of carcinogenicity (Ashby et al., 1978).

Pharmaceutical and Medicinal Significance of Sulfur (SVI)-Containing Motifs

This comprehensive review highlights the pharmacological properties of sulfur-based compounds, including sulfonyl derivatives. It emphasizes their widespread use in treating various diseases, underscoring the compound's importance in medicinal chemistry and drug discovery (Zhao et al., 2018).